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Compound of Interest

Compound Name: Posizolid

Cat. No.: B1679054

For Researchers, Scientists, and Drug Development Professionals

Introduction

Posizolid (also known as AZD2563) is a synthetic antibiotic belonging to the oxazolidinone
class.[1][2] Like other oxazolidinones, its mechanism of action involves the inhibition of
bacterial protein synthesis.[2][3] Specifically, posizolid binds to the 50S ribosomal subunit at
the P site, preventing the formation of a functional 70S initiation complex, a crucial step in
bacterial translation.[1] This mode of action confers activity against a range of Gram-positive
bacteria, including strains resistant to other antibiotic classes, and has also been investigated
for its antimycobacterial properties.

Although the clinical development of posizolid was discontinued, it remains a valuable tool for
in vitro and in vivo research in infectious diseases and drug discovery. These application notes
provide detailed protocols for the formulation and experimental use of posizolid in a laboratory
setting.

Data Presentation

Physicochemical and Pharmacokinetic Properties of
Posizolid
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Property Value Reference
Molecular Formula C21H21F2N307
Molecular Weight 465.41 g/mol
Solubility Soluble in DMSO, Insoluble in
water
Predicted Water Solubility 0.71 mg/mL
Animal Model (Mouse)
- Clearance 4.7 mL/min/kg
- Volume of Distribution 0.5 L/kg
- Half-life 1.3 hours

In Vitro Activity of Posizolid (Minimum Inhibitory
Concentration - MIC)

Organism Strain(s) MICso (pg/mL) MICoo (pg/mL) Reference(s)
Methicillin-
Staphylococcus )
Resistant 1 1
aureus
(MRSA)
Enterococcus
] General Isolates 1 1
faecalis
Enterococcus
) General Isolates 1 2
faecium
Streptococcus Drug-Susceptible 0.5 1
pneumoniae Isolates '
Streptococcus Highly Resistant )
pneumoniae Isolates

Drug-Susceptible

Mycobacterium )
& Resistant 1 1

tuberculosis )
Strains
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itro C icitv of Posizolid

Cell Line Assay ICso0 (ug/mL) Reference

African green monkey
. MTT > 64
kidney (Vero) cells

Experimental Protocols
Preparation of Posizolid Stock Solution

Objective: To prepare a high-concentration stock solution of posizolid for subsequent dilution

In various experimental assays.

Materials:

Posizolid powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Analytical balance

Protocol:

Aseptically weigh the desired amount of posizolid powder.

¢ In a sterile tube or vial, add the appropriate volume of DMSO to achieve the desired stock

concentration (e.g., 10 mg/mL).
¢ Vortex the solution until the posizolid is completely dissolved.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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o Store the aliquots at -20°C, protected from light. For long-term storage (months to years),
-80°C is recommended.

Note: DMSO stock solutions of many small molecules are stable for up to 3 months at -20°C.
However, the specific stability of posizolid in DMSO has not been extensively reported,;
therefore, it is recommended to prepare fresh stock solutions for critical experiments or after
prolonged storage.

In Vitro Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the minimum concentration of posizolid that inhibits the visible growth
of a specific bacterial strain. This protocol is based on the broth microdilution method.

Materials:

Posizolid stock solution (e.g., 10 mg/mL in DMSO)
o Bacterial culture in log-phase growth

o Cation-adjusted Mueller-Hinton Broth (CAMHB), supplemented as required for fastidious
organisms (e.g., with lysed horse blood for Streptococcus pneumoniae)

o Sterile 96-well microtiter plates

e Spectrophotometer or plate reader
 Sterile diluents (e.g., saline or CAMHB)
Protocol:

» Prepare a working solution of posizolid by diluting the DMSO stock solution in CAMHB. The
final concentration of DMSO in the assay should be kept low (typically <1%) to avoid solvent-
induced effects on bacterial growth.

o Perform serial two-fold dilutions of the posizolid working solution in CAMHB directly in the
96-well plate.

o Adjust the turbidity of the bacterial culture to a 0.5 McFarland standard.
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 Dilute the standardized bacterial suspension to achieve a final inoculum of approximately 5 x
10° CFU/mL in each well.

* Include a growth control well (bacteria in CAMHB without posizolid) and a sterility control
well (CAMHB only).

 Incubate the plate at 35-37°C for 18-24 hours.

o Determine the MIC by visual inspection for the lowest concentration of posizolid that shows
no visible bacterial growth.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To assess the cytotoxic effect of posizolid on a mammalian cell line.

Materials:

Mammalian cell line (e.g., Vero or HepG2)

o Complete cell culture medium

» Posizolid stock solution (e.g., 10 mg/mL in DMSO)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

¢ Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCI)

o Sterile 96-well cell culture plates

o Multichannel pipette

o Plate reader

Protocol:

o Seed the 96-well plate with cells at a predetermined density (e.g., 1 x 10* cells/well) and
incubate for 24 hours to allow for cell attachment.
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e Prepare serial dilutions of posizolid in complete cell culture medium from the stock solution.
Ensure the final DMSO concentration is non-toxic to the cells (typically <0.5%).

e Remove the old medium from the wells and add the medium containing the different
concentrations of posizolid. Include untreated control wells (medium with the same final
concentration of DMSO) and blank wells (medium only).

 Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

e Add 10 pL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable
cells to metabolize the MTT into formazan crystals.

e Add 100 pL of solubilization buffer to each well and mix thoroughly to dissolve the formazan
crystals.

e Measure the absorbance at 570 nm using a plate reader.

o Calculate the percentage of cell viability for each concentration relative to the untreated
control and determine the I1Cso value.

Formulation of Posizolid for In Vivo Studies (Oral
Administration)

Objective: To prepare a stable suspension of posizolid for oral administration (gavage) in mice.

Materials:

Posizolid powder

0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water

Sterile tubes

Homogenizer or sonicator
Protocol:

¢ Prepare a sterile 0.5% (w/v) solution of low-viscosity CMC in water.
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o Calculate the required amount of posizolid for the desired dose and number of animals.
» Weigh the posizolid powder and add it to the CMC vehicle.
e Homogenize or sonicate the mixture until a uniform suspension is achieved.

o Prepare the formulation fresh daily, as the stability of posizolid in this vehicle is not well-
documented.

o Administer the suspension to mice via oral gavage at the desired dose volume (typically 5-10
mL/kg).

Visualizations

Bacterial Ribosome

-E Blocks Formatiog,/’/
P Binds to a 8
Posizolid — P Site (on 23S rRNA)

Functional 70S
Initiation Complex

Bacterial Growth

Protein Synthesis \nhibition

Click to download full resolution via product page

Caption: Mechanism of action of Posizolid.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1679054?utm_src=pdf-body
https://www.benchchem.com/product/b1679054?utm_src=pdf-body
https://www.benchchem.com/product/b1679054?utm_src=pdf-body
https://www.benchchem.com/product/b1679054?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

In Vitro Experiments In Vivo Experiments
Prepare Posizolid Prepare In Vivo Formulation Infection Model
Stock Solution (in DMSO) (e.g., 0.5% CMC suspension) (e.g., Mouse Thigh Infection)

.

MIC Assay Cytotoxicity Assay
(Broth Microdilution) (e.g., MTT on Vero cells)

Administer Posizolid
(e.g., Oral Gavage)

Y

Evaluate Efficacy
(e.g., Bacterial Load Reduction)

Click to download full resolution via product page

Caption: General experimental workflow for Posizolid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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